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References
1. A small molecule compound IX inhibits telomere and attenuates oncogenesis of drug-
resistant leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Novel cyclic C5-curcuminoids possess anticancer activities against HeLa cervix
carcinoma, HEC-1A adenocarcinoma, and T24 bladder carcinoma cells | springermedizin.de
[springermedizin.de]

3. drughunter.com [drughunter.com]

4. pubs.acs.org [pubs.acs.org]

5. pubs.acs.org [pubs.acs.org]

6. New oleandomycin 9-oximes. Synthesis, characterization and biological activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Compound 9a, a novel synthetic histone deacetylase inhibitor, protects against septic
injury in mice by suppressing MAPK signalling - PMC [pmc.ncbi.nlm.nih.gov]

8. scispace.com [scispace.com]

9. Optimizing the pharmacokinetics and selectivity of TMPRSS2 inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. pubs.acs.org [pubs.acs.org]

12. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b14883843?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/32433826/
https://pubmed.ncbi.nlm.nih.gov/32433826/
https://www.springermedizin.de/novel-cyclic-c5-curcuminoids-possess-anticancer-activities-again/51789588
https://www.springermedizin.de/novel-cyclic-c5-curcuminoids-possess-anticancer-activities-again/51789588
https://www.springermedizin.de/novel-cyclic-c5-curcuminoids-possess-anticancer-activities-again/51789588
https://drughunter.com/molecule/compound-9
https://pubs.acs.org/doi/pdf/10.1021/acsomega.5c10068
https://pubs.acs.org/doi/10.1021/acsomega.5c10068
https://pubmed.ncbi.nlm.nih.gov/8175488/
https://pubmed.ncbi.nlm.nih.gov/8175488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5341239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5341239/
https://scispace.com/pdf/pharmacokinetics-and-pharmacodynamics-of-nonsteroidal-3qsz3lqde2.pdf
https://pubmed.ncbi.nlm.nih.gov/40382841/
https://pubmed.ncbi.nlm.nih.gov/40382841/
https://www.researchgate.net/figure/Compound-9-inhibited-cell-proliferation-A-The-structure-of-compound-9-B-CCK8-assays_fig3_371546016
https://pubs.acs.org/doi/10.1021/acs.jmedchem.4c00855
https://www.mdpi.com/1420-3049/30/23/4582
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14883843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. The anxiolytic-like activity of a novel N-cycloalkyl-N-benzoylpiperazine derivative -
PubMed [pubmed.ncbi.nlm.nih.gov]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Pharmacokinetics and pharmacodynamics of
"Compound 9"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14883843#pharmacokinetics-and-
pharmacodynamics-of-compound-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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